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Compound of Interest

Compound Name:
Procaterol hydrochloride

hemihydrate

Cat. No.: B140300 Get Quote

Technical Support Center: Procaterol
Hydrochloride Hemihydrate
This technical support center provides researchers, scientists, and drug development

professionals with best practices for preparing and handling Procaterol hydrochloride
hemihydrate stock solutions.

Frequently Asked Questions (FAQs)
Q1: What is Procaterol hydrochloride hemihydrate?

Procaterol hydrochloride hemihydrate is a potent and specific β2-adrenergic receptor

agonist. It is a white to pale yellowish-white crystalline powder. In research, it is often used to

study asthma and other respiratory conditions due to its bronchodilatory effects.

Q2: What are the recommended solvents for dissolving Procaterol hydrochloride
hemihydrate?

Procaterol hydrochloride hemihydrate is soluble in water, Dimethyl Sulfoxide (DMSO),

methanol, and formic acid. It is slightly soluble in ethanol and practically insoluble in diethyl

ether. For cell-based assays, DMSO is a common choice for the initial stock solution, which can

then be further diluted in aqueous buffers or cell culture media.
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Q3: How should I store the solid compound and my stock solutions?

The solid, powdered form of Procaterol hydrochloride hemihydrate should be stored at

-20°C for long-term stability, where it can be viable for several years. Stock solutions in DMSO

should be aliquoted to avoid repeated freeze-thaw cycles and stored at -80°C for up to 6

months or -20°C for up to 1 month. Aqueous solutions are not recommended for storage longer

than one day. The compound is light-sensitive, so all solutions should be protected from light.

Q4: Is Procaterol hydrochloride hemihydrate sensitive to light?

Yes, Procaterol hydrochloride hemihydrate is gradually colored by light. It is crucial to store

both the solid compound and stock solutions in light-resistant containers and to minimize

exposure to light during experiments.

Quantitative Data Summary
The following table summarizes the key quantitative data for Procaterol hydrochloride
hemihydrate. Note that the molecular weight may vary slightly between batches due to the

degree of hydration.

Property Value Reference

Molecular Weight 335.83 g/mol [1]

Appearance
White to pale yellowish-white

crystalline powder
[1]

Solubility in Water Up to 32.68 mg/mL (100 mM)

Solubility in DMSO Up to 32.68 mg/mL (100 mM)

Solubility in DMSO:PBS (pH

7.2) 1:4
Approx. 0.20 mg/mL

pH of 1% aqueous solution 4.0 - 5.0

Solid Storage Stability ≥ 4 years at -20°C

DMSO Stock Solution Storage
6 months at -80°C; 1 month at

-20°C
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Experimental Protocols
Detailed Protocol for Preparing a 10 mM Stock Solution
in DMSO
This protocol provides a step-by-step guide for preparing a 10 mM stock solution of Procaterol
hydrochloride hemihydrate in DMSO.

Materials:

Procaterol hydrochloride hemihydrate (solid)

Anhydrous, high-purity DMSO

Sterile, light-blocking microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile tips

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of Procaterol hydrochloride
hemihydrate to room temperature to prevent condensation of moisture onto the compound.

Weighing: Carefully weigh out the desired amount of the compound using a calibrated

analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock

solution, you would weigh out 0.3358 mg of Procaterol hydrochloride hemihydrate
(assuming a molecular weight of 335.83 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed compound. For the example above, add 100 µL of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a water bath (not exceeding 37°C) or brief sonication can be used to aid

dissolution if necessary.
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Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

light-blocking microcentrifuge tubes. This will minimize the number of freeze-thaw cycles.

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

solvent, and date of preparation. Store the aliquots at -80°C for long-term storage (up to 6

months) or at -20°C for short-term storage (up to 1 month).
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Problem Possible Cause Solution

The compound won't dissolve

in DMSO at the desired

concentration.

The maximum solubility limit

has been exceeded, or the

DMSO has absorbed moisture.

Use fresh, anhydrous DMSO.

If the compound still does not

dissolve, consider preparing a

slightly lower concentration

stock solution. Gentle warming

or sonication may also help.

A precipitate forms when

diluting the DMSO stock

solution in an aqueous buffer

or media.

The compound is sparingly

soluble in aqueous solutions,

and the concentration in the

final solution is too high.

First, dissolve the compound in

100% DMSO to create a high-

concentration stock. Then,

perform a stepwise dilution into

your aqueous buffer or media

while vortexing to ensure

proper mixing. For maximum

solubility in aqueous buffers, it

is recommended to first

dissolve in DMSO and then

dilute with the aqueous buffer

of choice.

The stock solution has turned

a pale yellow color.

The compound is light-

sensitive and has been

exposed to light.

This may indicate some

degradation. It is best to

prepare a fresh stock solution

and ensure it is always

protected from light.

The stock solution has been

stored for longer than the

recommended time.

The compound may have

degraded, leading to reduced

activity.

It is recommended to prepare

a fresh stock solution to

ensure the efficacy of your

experiments.

Precipitate is observed after

thawing a frozen stock

solution.

The compound may have

come out of solution during the

freezing process.

Before use, bring the aliquot to

room temperature and vortex

thoroughly to ensure the

compound is fully redissolved.

If the precipitate does not

dissolve, it may be necessary
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to prepare a fresh stock

solution.

Visualizations
Procaterol hydrochloride hemihydrate Stock Preparation
Workflow
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Caption: Workflow for preparing Procaterol hydrochloride hemihydrate stock solution.
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Caption: Simplified signaling pathway of Procaterol via the β2-adrenergic receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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